Cas no 251326-32-6 (2-{(2-Bromophenyl)methylamino}ethan-1-ol)

• Product Name: 2-{(2-Bromophenyl)methylamino}ethan-1-ol
• CAS No: 251326-32-6
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 4936687
• Update Time: 2026-02-27

2-{(2-Bromophenyl)methylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{[(2-bromophenyl)methyl]amino}ethan-1-ol
• N-(2-Bromobenzyl)-2-aminoethanol
• 2-[(2-bromophenyl)methylamino]ethanol
• 2-([(2-bromophenyl)methyl]amino)ethan-1-ol
• 2-[(2-bromobenzyl)amino]ethanol
• 2-((2-Bromobenzyl)amino)ethanol
• NE57609
• Z90504623
• 2-{(2-Bromophenyl)methylamino}ethan-1-ol

• Inchi： 1S/C9H12BrNO/c10-9-4-2-1-3-8(9)7-11-5-6-12/h1-4,11-12H,5-7H2
• InChI Key： GOTOOAFMQJAGTN-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CNCCO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 121
• XLogP3: 1.3
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{(2-Bromophenyl)methylamino}ethan-1-ol

Introduction to CAS No. 251326-32-6: 2-{(2-Bromophenyl)methylamino}ethan-1-ol

CAS No. 251326-32-6, commonly referred to as 2-{(2-Bromophenyl)methylamino}ethan-1-ol, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromophenyl group with an amino alcohol moiety, making it a versatile building block for various chemical syntheses and biological studies.

The molecular structure of 2-{(2-Bromophenyl)methylamino}ethan-1-ol consists of a benzene ring substituted with a bromine atom at the para position, connected via a methylene group to an amino alcohol functional group. This arrangement imparts the compound with both aromatic and polar characteristics, enhancing its reactivity in various chemical transformations. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

One of the most notable applications of this compound is its role in medicinal chemistry. Researchers have explored its ability to serve as a precursor for the synthesis of kinase inhibitors, which are critical in the treatment of various diseases, including cancer. The bromine substituent on the phenyl ring plays a crucial role in modulating the compound's electronic properties, thereby influencing its binding affinity to target proteins. This has been extensively studied using computational chemistry techniques, such as molecular docking and quantum mechanics calculations, which have provided valuable insights into its interaction mechanisms.

In addition to its medicinal applications, CAS No. 251326-32-6 has also been investigated for its potential in materials science. Its polar nature makes it a promising candidate for use in the development of advanced polymers and coatings. Recent advancements in polymer chemistry have demonstrated that this compound can be incorporated into polymeric networks to enhance their mechanical and thermal properties, opening new avenues for industrial applications.

The synthesis of 2-{(2-Bromophenyl)methylamino}ethan-1-ol typically involves multi-step reactions, often utilizing palladium-catalyzed coupling reactions or nucleophilic substitution strategies. These methods have been optimized to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical and chemical industries.

From an environmental perspective, there is growing interest in understanding the fate and toxicity of this compound. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions, which is favorable for its safe disposal and use in eco-friendly chemical processes. However, further research is needed to fully assess its environmental impact and ensure sustainable practices.

In conclusion, CAS No. 251326-32-6, or 2-{(2-Bromophenyl)methylamino}ethan-1-ol, represents a valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an essential tool for chemists and pharmacologists alike, driving innovation in drug discovery and materials development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.